Cas no 221349-76-4 (2-Methoxy-3-nitropyridine-4-carboxaldehyde)

• Product Name: 2-Methoxy-3-nitropyridine-4-carboxaldehyde
• CAS No: 221349-76-4
• MF: C₇H₆N₂O₄
• MW: 182.133541584015
• CID: 254521
• PubChem ID: 2762981
• Update Time: 2025-04-19

2-Methoxy-3-nitropyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxaldehyde,2-methoxy-3-nitro-
• 2-methoxy-3-nitropyridine-4-carbaldehyde
• 2-METHOXY-3-NITROPYRIDINE-4-CARBOXALDEHYDE
• 2-methoxy-3-nitroisonicotinaldehyde
• QC-6698
• FT-0691735
• 2-Methoxy-3-nitro-4-pyridinecarboxaldehyde
• SCHEMBL7372433
• AKOS006294337
• 221349-76-4
• DTXSID60376632
• 2-Methoxy-3-nitropyridine-4-carboxaldehyde

• Inchi： 1S/C7H6N2O4/c1-13-7-6(9(11)12)5(4-10)2-3-8-7/h2-4H,1H3
• InChI Key： ATPIZGMDDYXDKM-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=O)C=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 182.03300
• Monoisotopic Mass: 182.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 85Ų

Experimental Properties

• PSA: 85.01000
• LogP: 1.33410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes